Cas no 1340481-81-3 (2-[(tert-butoxy)carbonyl]-5,5-dioxo-5λ⁶-thia-2-azaspiro[3.4]octane-8-carboxylic acid)

2-[(tert-Butoxy)carbonyl]-5,5-dioxo-5λ⁶-thia-2-azaspiro[3.4]octane-8-carboxylic acid is a specialized spirocyclic compound featuring a Boc-protected amine and a carboxylic acid functional group. Its unique structure, incorporating a sulfone moiety and a spiro[3.4]octane scaffold, makes it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The Boc group enhances stability and facilitates selective deprotection under mild conditions, while the carboxylic acid allows for further derivatization. This compound is particularly useful in medicinal chemistry for constructing complex heterocycles or as a building block in peptide mimetics. Its rigid spirocyclic framework may also contribute to conformational control in target molecules.

2-[(tert-butoxy)carbonyl]-5,5-dioxo-5λ⁶-thia-2-azaspiro[3.4]octane-8-carboxylic acid structure

1340481-81-3 structure

Product Name:2-[(tert-butoxy)carbonyl]-5,5-dioxo-5λ⁶-thia-2-azaspiro[3.4]octane-8-carboxylic acid

CAS No:1340481-81-3

MF:C₁₂H₁₉NO₆S

MW:305.347362756729

MDL:MFCD22199158

CID:2625500

PubChem ID:72207476

Update Time:2025-06-08

2-[(tert-butoxy)carbonyl]-5,5-dioxo-5λ⁶-thia-2-azaspiro[3.4]octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-[(2-methylpropan-2-yl)oxycarbonyl]-5,5-dioxo-5λ<sup>6</sup>-thia-2-azaspiro[3.4]octane-8-carboxylic acid
- 2-(tert-Butoxycarbonyl)-5-thia-2-azaspiro[3.4]octane-8-carboxylic acid 5,5-dioxide
- 2-Boc-5-thia-2-azaspiro[3.4]octane-8-carboxylic acid, 5,5-dioxide
- PB25806
- 2-(Boc)-5-Thia-2-azaspiro[3.4]octane-8-carboxylic acid 5,5-dioxide
- 2-(tert-Butoxycarbonyl)-8-carboxy-5-thia-2-azaspiro[3.4]octane5,5-dioxide
- 2-[(2-methylpropan-2-yl)oxycarbonyl]-5,5-dioxo-
- 2-[(tert-butoxy)carbonyl]-5,5-dioxo-5λ⁶-thia-2-azaspiro[3.4]octane-8-carboxylic acid
- 2-(TERT-BUTOXYCARBONYL)-5,5-DIOXO-5??-THIA-2-AZASPIRO[3.4]OCTANE-8-CARBOXYLIC ACID
- AKOS024438482
- AS-51609
- Z1505708235
- 2-(tert-Butoxycarbonyl)-5-thia-2-azaspiro[3.4]octane-8-carboxylicacid5,5-dioxide
- 2-(tert-Butoxycarbonyl)-5-thia-2-azaspiro[3.4]octane-8-carboxylic acid 5,5-dioxide, 95%
- MFCD22199158
- 2-[(tert-butoxy)carbonyl]-5,5-dioxo-5lambda-thia-2-azaspiro[3.4]octane-8-carboxylic acid
- 2-[(2-methylpropan-2-yl)oxycarbonyl]-5,5-dioxo-5$l^{6-thia-2-azaspiro[3.4]octane-8-carboxylic acid
- 2-[(tert-butoxy)carbonyl]-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxylic acid
- 2-[(2-methylpropan-2-yl)oxycarbonyl]-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxylic acid
- SY322473
- CS-0052013
- 1340481-81-3
- 2-Boc-5-thia-2-azaspiro[3.4]octane-8-carboxylic Acid 5,5-Dioxide
- P13085
- EN300-1720837
- 5,5-Dioxido-5-thia-2-azaspiro[3.4]octane-8-carboxylic acid, N-BOC protected
- QDC48181
- MDL： MFCD22199158
- Inchi： 1S/C12H19NO6S/c1-11(2,3)19-10(16)13-6-12(7-13)8(9(14)15)4-5-20(12,17)18/h8H,4-7H2,1-3H3,(H,14,15)
- InChI Key： DCZLIUMJKVXWOR-UHFFFAOYSA-N
- SMILES： S1(CCC(C(=O)O)C21CN(C(=O)OC(C)(C)C)C2)(=O)=O

Computed Properties

Exact Mass: 305.09330850 g/mol
Monoisotopic Mass: 305.09330850 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 535
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 109
Molecular Weight: 305.35

2-[(tert-butoxy)carbonyl]-5,5-dioxo-5λ⁶-thia-2-azaspiro[3.4]octane-8-carboxylic acid Security Information

Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：2-8°C

2-[(tert-butoxy)carbonyl]-5,5-dioxo-5λ⁶-thia-2-azaspiro[3.4]octane-8-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UN669-50mg	2-[(tert-butoxy)carbonyl]-5,5-dioxo-5λ⁶-thia-2-azaspiro[3.4]octane-8-carboxylic acid	1340481-81-3	95+%	50mg	1456.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UN669-200mg	2-[(tert-butoxy)carbonyl]-5,5-dioxo-5λ⁶-thia-2-azaspiro[3.4]octane-8-carboxylic acid	1340481-81-3	95+%	200mg	3642.0CNY	2021-08-04
Chemenu	CM106524-100mg	2-boc-5-thia-2-azaspiro[3.4]octane-8-carboxylic acid, 5,5-dioxide	1340481-81-3	97%	100mg	$385	2021-08-06
Chemenu	CM106524-250mg	2-boc-5-thia-2-azaspiro[3.4]octane-8-carboxylic acid, 5,5-dioxide	1340481-81-3	97%	250mg	$642	2021-08-06
Chemenu	CM106524-500mg	2-boc-5-thia-2-azaspiro[3.4]octane-8-carboxylic acid, 5,5-dioxide	1340481-81-3	97%	500mg	$1045	2021-08-06
Chemenu	CM106524-1g	2-boc-5-thia-2-azaspiro[3.4]octane-8-carboxylic acid, 5,5-dioxide	1340481-81-3	97%	1g	$1375	2021-08-06
TRC	B943213-2.5mg	2-(tert-Butoxycarbonyl)-5-thia-2-azaspiro[3.4]octane-8-carboxylic acid 5,5-dioxide	1340481-81-3		2.5mg	$ 50.00	2022-06-06
TRC	B943213-5mg	2-(tert-Butoxycarbonyl)-5-thia-2-azaspiro[3.4]octane-8-carboxylic acid 5,5-dioxide	1340481-81-3		5mg	$ 70.00	2022-06-06
TRC	B943213-25mg	2-(tert-Butoxycarbonyl)-5-thia-2-azaspiro[3.4]octane-8-carboxylic acid 5,5-dioxide	1340481-81-3		25mg	$ 295.00	2022-06-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD302021-100mg	2-(tert-Butoxycarbonyl)-5-thia-2-azaspiro[3.4]octane-8-carboxylic acid 5,5-dioxide	1340481-81-3	95%	100mg	￥2696.0	2022-03-01